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Compound of Interest

Compound Name: 1-Amino-3,3-diethoxypropane

Cat. No.: B1268047

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for 1-Amino-3,3-diethoxypropane, including personal protective equipment (PPE),
operational procedures, and disposal plans.

Chemical Identifier:

e Name: 1-Amino-3,3-diethoxypropane

e Synonyms: 3-Aminopropionaldehyde diethylacetal[1]
e CAS Number: 41365-75-7

Hazard Summary: 1-Amino-3,3-diethoxypropane is a combustible liquid that can cause
severe skin burns, and eye damage, and may cause respiratory irritation.[1] It is harmful if
swallowed.[2]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 1-Amino-3,3-diethoxypropane, the following
personal protective equipment is mandatory.[1][2]

o Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are not sufficient.
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¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile or butyl) are required.[3] Always inspect
gloves for tears or punctures before use.

o Protective Clothing: A lab coat, chemical-resistant apron, or a full chemical suit should be
worn to prevent skin contact.[1][3]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator with an appropriate filter (e.g., type ABEK (EN14387)) if working in a poorly
ventilated area or if exposure limits are exceeded.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

e Preparation:

[¢]

Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[1]

[¢]

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

[¢]

Remove all potential ignition sources, as the substance is a combustible liquid.[1]

o

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

« Handling:

[¢]

Wear the appropriate PPE as detailed above.

[¢]

Avoid direct contact with the skin, eyes, and clothing.

o

Do not breathe mist, vapors, or spray.[1]

o

Wash hands thoroughly after handling.[1]
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o Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

corrosive materials.[1]

o Keep away from heat, sparks, and open flames.[1]

o Incompatible materials to avoid include acids and strong oxidizing agents.[1]

Quantitative Data

Property Value Source
Molecular Formula C7H17NO2 [4]
Molecular Weight 147.22 g/mol [4]
Appearance Clear colorless to yellow liquid [5]
Density 0.91 g/mL at 25 °C

Flash Point 78 °C (172.4 °F) - closed cup

Solubility Miscible in water

Disposal Plan

Contaminated materials and the chemical itself must be disposed of as hazardous waste.

e \Waste Collection: Collect waste in a suitable, labeled, and closed container.

» Disposal: Dispose of the contents and container at an approved waste disposal plant.[1] Do

not dispose of it in household or municipal waste.

Emergency Procedures

« In case of skin contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[2]
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¢ If inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. Seek immediate medical attention.[1]

¢ If swallowed: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1-Amino-
3,3-diethoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126804 7#personal-protective-equipment-for-
handling-1-amino-3-3-diethoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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